Cas no 35240-45-0 (3-(2,6-dichlorophenyl)aminopropanoic acid)

• Product Name: 3-(2,6-dichlorophenyl)aminopropanoic acid
• CAS No: 35240-45-0
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD20882773
• CID: 5239672
• Update Time: 2025-10-23

3-(2,6-dichlorophenyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-(2,6-dichlorophenyl)-
• 3-(2,6-dichlorophenyl)aminopropanoic acid

• MDL： MFCD20882773
• Inchi： 1S/C9H9Cl2NO2/c10-6-2-1-3-7(11)9(6)12-5-4-8(13)14/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： HNODIPHUUZVZHJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCNC1=C(Cl)C=CC=C1Cl

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 416.5±35.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on 3-(2,6-dichlorophenyl)aminopropanoic acid

Comprehensive Overview of 3-(2,6-dichlorophenyl)aminopropanoic acid (CAS No. 35240-45-0): Properties, Applications, and Research Insights

3-(2,6-dichlorophenyl)aminopropanoic acid (CAS No. 35240-45-0) is a specialized organic compound with a molecular formula of C₉H₉Cl₂NO₂. This compound, often referred to in scientific literature by its systematic name, features a dichlorophenyl group attached to an aminopropanoic acid backbone. Its unique structure makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 2,6-dichlorophenyl moiety contributes to its distinct chemical reactivity, enabling applications in targeted synthesis and intermediate production.

In recent years, the demand for 3-(2,6-dichlorophenyl)aminopropanoic acid has grown due to its potential role in the development of novel bioactive molecules. Researchers are exploring its utility as a building block for drug discovery, particularly in designing compounds with anti-inflammatory or antimicrobial properties. The compound's carboxylic acid functional group allows for further derivatization, making it a versatile intermediate in organic synthesis. This aligns with the current trend in green chemistry, where efficient and sustainable synthetic routes are prioritized.

The physicochemical properties of CAS No. 35240-45-0 include a moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while exhibiting limited solubility in water. Its melting point and stability under various pH conditions have been documented in peer-reviewed studies, highlighting its suitability for laboratory and industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research purposes.

One of the trending topics in the scientific community is the exploration of halogenated compounds for their unique electronic and steric effects. 3-(2,6-dichlorophenyl)aminopropanoic acid exemplifies this trend, as the dichlorophenyl group influences its interaction with biological targets. This has led to investigations into its potential as a precursor for enzyme inhibitors or receptor modulators, addressing common search queries like "role of halogenated amino acids in drug design."

From an industrial perspective, 35240-45-0 is valued for its role in producing high-value intermediates. Manufacturers emphasize its use in custom synthesis and contract research, catering to the growing demand for tailored chemical solutions. The compound's compatibility with catalytic reactions and microwave-assisted synthesis further enhances its appeal, aligning with the push for faster and more efficient chemical processes.

Environmental and safety considerations are also critical when discussing 3-(2,6-dichlorophenyl)aminopropanoic acid. While not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. This addresses frequently searched questions such as "safety data for dichlorophenyl-containing compounds" and "storage conditions for aminopropanoic acid derivatives."

In summary, 3-(2,6-dichlorophenyl)aminopropanoic acid (CAS No. 35240-45-0) represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, combined with ongoing research into its applications, make it a noteworthy subject for scientists and industry professionals alike. As the field of functionalized amino acids continues to evolve, this compound is poised to play a pivotal role in advancing innovation.